N-(3-morpholin-4-ylpropyl)-1H-indole-2-carboxamide

• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol
• IUPAC Name: N-(3-morpholin-4-ylpropyl)-1H-indole-2-carboxamide
• InChI: InChI=1S/C16H21N3O2/c20-16(15-12-13-4-1-2-5-14(13)18-15)17-6-3-7-19-8-10-21-11-9-19/h1-2,4-5,12,18H,3,6-11H2,(H,17,20)
• InChI Key: LZGUAJUOOUHPJJ-UHFFFAOYSA-N
• SMILES: C1COCCN1CCCNC(=O)C2=CC3=CC=CC=C3N2

Description

N-(3-morpholin-4-ylpropyl)-1H-indole-2-carboxamide, also known as JNJ-5207852, is a small molecule inhibitor that has been studied extensively in scientific research. This compound has shown promising results in various studies, and its potential applications in the field of medicine have been widely discussed.

Mechanism of Action

N-(3-morpholin-4-ylpropyl)-1H-indole-2-carboxamide acts as a selective inhibitor of the adenosine A2a receptor. It binds to the receptor and prevents the binding of adenosine, which is a natural ligand of the receptor. This leads to a decrease in the activation of the receptor and a subsequent decrease in the downstream signaling pathways that are involved in various physiological processes.
Biochemical and Physiological Effects
The inhibition of the adenosine A2a receptor by N-(3-morpholin-4-ylpropyl)-1H-indole-2-carboxamide has been shown to have various biochemical and physiological effects. One of the main effects is the reduction in the release of pro-inflammatory cytokines, which are involved in the development of various inflammatory diseases. This compound has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-morpholin-4-ylpropyl)-1H-indole-2-carboxamide is its high selectivity for the adenosine A2a receptor. This makes it a useful tool for studying the role of this receptor in various physiological processes. However, one of the limitations of this compound is its low solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(3-morpholin-4-ylpropyl)-1H-indole-2-carboxamide. One area of research is the development of more potent and selective inhibitors of the adenosine A2a receptor. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of various diseases, including Parkinson's disease, cancer, and inflammation. Additionally, the use of this compound in combination with other drugs may lead to the development of more effective treatments for these diseases. Finally, the study of the biochemical and physiological effects of N-(3-morpholin-4-ylpropyl)-1H-indole-2-carboxamide may lead to the discovery of new targets for drug development.
Conclusion
In conclusion, N-(3-morpholin-4-ylpropyl)-1H-indole-2-carboxamide is a small molecule inhibitor that has shown promising results in various scientific studies. Its potential applications in the field of medicine have been widely discussed, and its use as a selective inhibitor of the adenosine A2a receptor has been extensively studied. The future directions for the study of this compound include the development of more potent and selective inhibitors, investigation of its potential therapeutic applications, and the study of its biochemical and physiological effects.

Synthesis Methods

The synthesis of N-(3-morpholin-4-ylpropyl)-1H-indole-2-carboxamide involves several steps. The first step is the preparation of 3-(4-chlorobenzyl) morpholine, which is then reacted with 1H-indole-2-carboxylic acid to form N-(3-morpholin-4-ylpropyl)-1H-indole-2-carboxamide. The reaction is carried out in the presence of a catalyst, and the product is purified using chromatography.

Scientific Research Applications

N-(3-morpholin-4-ylpropyl)-1H-indole-2-carboxamide has been extensively studied for its potential applications in various fields of scientific research. One of the main areas of research is its use as a selective inhibitor of the adenosine A2a receptor. This receptor is involved in various physiological processes, including the regulation of blood flow, neurotransmitter release, and immune function. The inhibition of this receptor has been shown to have therapeutic potential in the treatment of various diseases, including Parkinson's disease, cancer, and inflammation.